Cas no 56759-31-0 (1-(3-Bromo-2-nitrophenyl)ethanone)

• Product Name: 1-(3-Bromo-2-nitrophenyl)ethanone
• CAS No: 56759-31-0
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• MDL: MFCD22376108
• CID: 1091422
• PubChem ID: 12224158
• Update Time: 2025-04-20

1-(3-Bromo-2-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-2-nitrophenyl)ethanone
• MFCD22376108
• 1-(3-bromo-2-nitrophenyl)ethan-1-one
• 3'-BROMO-2'-NITROACETOPHENONE
• AC-28684
• A869854
• TD1052
• AKOS022178247
• 56759-31-0

• MDL： MFCD22376108
• Inchi： 1S/C8H6BrNO3/c1-5(11)6-3-2-4-7(9)8(6)10(12)13/h2-4H,1H3
• InChI Key： VDSHPCROLUAESO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C)=O)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.95311g/mol
• Monoisotopic Mass: 242.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.9Ų